Cas no 2228213-65-6 (1-(5-nitrofuran-2-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(5-nitrofuran-2-yl)cyclobutane-1-carbonitrile
• CAS No: 2228213-65-6
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 5922942
• PubChem ID: 165860133
• Update Time: 2025-06-13

1-(5-nitrofuran-2-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-nitrofuran-2-yl)cyclobutane-1-carbonitrile
• EN300-1813632
• 2228213-65-6

• Inchi： 1S/C9H8N2O3/c10-6-9(4-1-5-9)7-2-3-8(14-7)11(12)13/h2-3H,1,4-5H2
• InChI Key： VXFBGQHLWUYEDX-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1(C#N)CCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.8Ų

Additional information on 1-(5-nitrofuran-2-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(5-nitrofuran-2-yl)cyclobutane-1-carbonitrile (CAS No. 2228213-65-6): Properties, Applications, and Research Insights

The compound 1-(5-nitrofuran-2-yl)cyclobutane-1-carbonitrile (CAS No. 2228213-65-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinctive combination of a nitrofuran moiety and a cyclobutane-carbonitrile backbone makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given the nitrofuran group's historical relevance in antimicrobial and antiparasitic therapies.

In recent years, the demand for innovative heterocyclic compounds like 1-(5-nitrofuran-2-yl)cyclobutane-1-carbonitrile has surged, driven by advancements in synthetic chemistry and computational drug design. The cyclobutane ring, known for its strained geometry, often enhances binding affinity in target proteins, while the carbonitrile group offers versatile reactivity for further derivatization. This dual functionality aligns with current trends in fragment-based drug discovery, where modular scaffolds are prioritized.

From an analytical perspective, the characterization of CAS No. 2228213-65-6 involves techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods confirm the compound's stability under various conditions—a critical factor for industrial-scale production. Notably, the nitrofuran component requires careful handling during synthesis to avoid unwanted side reactions, a topic frequently discussed in organic chemistry forums and patent literature.

Environmental and regulatory considerations also play a role in the adoption of 1-(5-nitrofuran-2-yl)cyclobutane-1-carbonitrile. While not classified as hazardous under current guidelines, its biodegradation pathways and ecotoxicological profile remain under study. This aligns with broader industry shifts toward "green chemistry" principles, where researchers seek to balance efficacy with sustainability—a recurring theme in AI-driven molecular design queries.

Market-wise, suppliers of CAS No. 2228213-65-6 highlight its use in high-value intermediates for crop protection agents and specialty materials. The agrochemical sector, for instance, explores nitrofuran derivatives for their potential to address pesticide resistance—a pressing issue mirrored in search engine trends like "nitrofuran-based agrochemicals 2024." Such applications underscore the compound's cross-disciplinary relevance.

Future research directions for 1-(5-nitrofuran-2-yl)cyclobutane-1-carbonitrile may include computational studies to predict its metabolic fate or collaborations with AI platforms for virtual screening. As the scientific community increasingly integrates machine learning in compound optimization, molecules with well-defined structural features like this are likely to remain at the forefront of innovation.